Cas no 933717-10-3 (1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde)

1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde structure
933717-10-3 structure
Product Name:1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde
CAS No:933717-10-3
MF:C8H6N2O
MW:146.14604139328
MDL:MFCD08690128
CID:837924
PubChem ID:17981575
Update Time:2024-10-26

1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[3,2-c]pyridine-3-carboxaldehyde
    • 5-Azazindole-3-carboxyaldehyde.
    • 1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde
    • 1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde
    • 1H-Pyrrolo-3-2-c-pyridine-3-carbaldehyde
    • 3-Formyl-5-azaindole
    • 5-Azaindole-3-carbaldehyde
    • HIN1588
    • DYWWWDIUNPDQLM-UHFFFAOYSA-N
    • BCP27943
    • WT1432
    • PB10578
    • VP13812
    • AB0027739
    • W9607
    • ST24032245
    • A844553
    • 933717
    • DB-027631
    • SY058154
    • CS-D1656
    • MFCD08690128
    • Pyrrolo[3,2-c]pyridine-3-carbaldehyde
    • 933717-10-3
    • AKOS006238587
    • AC-22990
    • 5-Azaindole-3-Carboxyaldehyde
    • Z1079456084
    • SCHEMBL2263957
    • DS-13947
    • EN300-317148
    • DTXSID70591910
    • MDL： MFCD08690128
    • Inchi： 1S/C8H6N2O/c11-5-6-3-10-8-1-2-9-4-7(6)8/h1-5,10H
    • InChI Key： DYWWWDIUNPDQLM-UHFFFAOYSA-N
    • SMILES： O=CC1C2C(=CC=NC=2)NC=1

Computed Properties

  • Exact Mass: 146.04800
  • Monoisotopic Mass: 146.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.368
  • Boiling Point: 383.1℃ at 760 mmHg
  • PSA: 45.75000
  • LogP: 1.37540

1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde Security Information

1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde Pricemore >>

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1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde Production Method

Production Method 1

877060-55-4 877060-55-4
933717-10-3 933717-10-3
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  0 °C; 10 min, 0 °C
Reference
Tryptophan 2,3-Dioxygenase (TDO) Inhibitors. 3-(2-(Pyridyl)ethenyl)indoles as Potential Anticancer Immunomodulators
Dolusic, Eduard; Larrieu, Pierre; Moineaux, Laurence; Stroobant, Vincent; Pilotte, Luc; et al, Journal of Medicinal Chemistry, 2011, 54(15), 5320-5334

Production Method 2

271-34-1 271-34-1
4885-02-3 4885-02-3
933717-10-3 933717-10-3
Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Nitromethane ,  1,2-Dichloroethane ;  1 h, 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
2-Amino-1-(indolyl)ethanone derivatives as viral replication inhibitors and their preparation of Flaviviridae infections
, World Intellectual Property Organization, , ,

Production Method 3

271-34-1 271-34-1
933717-10-3 933717-10-3
Reaction Conditions
1.1 Solvents: Acetic acid ,  Water ;  12 h, 120 °C
Reference
Nature-inspired remodeling of (aza)indoles to meta-aminoaryl nicotinates for late-stage conjugation of vitamin B3 to (hetero)arylamines
Varun, Begur Vasanthkumar ; Vaithegi, Kannan ; Yi, Sihyeong ; Park, Seung Bum, Nature Communications, 2020, 11(1),

Production Method 4

271-34-1 271-34-1
933717-10-3 933717-10-3
Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Acetic acid ,  Water ;  4 h, reflux
Reference
Bicyclic derivatives for use in the treatment of androgen receptor associated conditions and their preparation
, World Intellectual Property Organization, , ,

1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde Raw materials

1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde Preparation Products

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